Cas no 286440-92-4 (2-(3,4-difluorophenyl)ethan-1-ol)

2-(3,4-difluorophenyl)ethan-1-ol structure
286440-92-4 structure
Product Name:2-(3,4-difluorophenyl)ethan-1-ol
CAS No:286440-92-4
MF:C8H8F2O
MW:158.145329475403
MDL:MFCD00143061
CID:876978
PubChem ID:2758313
Update Time:2025-04-19

2-(3,4-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Difluorophenyl)ethanol
    • 3,4-DIFLUOROPHENETHYL ALCOHOL
    • Benzeneethanol, 3,4-difluoro- (9CI)
    • 2-(3,4-difluorophenyl)ethan-1-ol
    • 2-(3,4-difluoro-phenyl)-ethanol
    • AC1MBXVI
    • CTK4G1822
    • SureCN1238835
    • AKOS012097217
    • 2-(3,4-difluorophenyl) ethanol
    • DB-342263
    • DTXSID60374274
    • CL9076
    • 3,4-Difluorophenethanol
    • EN300-112205
    • AS-46200
    • LQIZHIYYOQHWNF-UHFFFAOYSA-N
    • CS-0308242
    • BENZENEETHANOL, 3,4-DIFLUORO-
    • C8H8F2O
    • 286440-92-4
    • Z1020788674
    • MFCD00143061
    • SCHEMBL1238835
    • MDL: MFCD00143061
    • Inchi: 1S/C8H8F2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5,11H,3-4H2
    • InChI Key: LQIZHIYYOQHWNF-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CCO)F

Computed Properties

  • Exact Mass: 158.05434
  • Monoisotopic Mass: 158.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 212.4±25.0 ºC (760 Torr),
  • Flash Point: 82.3±23.2 ºC,
  • Refractive Index: 1.4890
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 20.23
  • LogP: 1.49960

2-(3,4-difluorophenyl)ethan-1-ol Pricemore >>

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